2-Acetamido-6-chlorobenzoic acid

• CAS: 19407-42-2
• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• SMILES: CC(=O)NC1=C(C(=CC=C1)Cl)C(=O)O
• InChI: InChI=1S/C9H8ClNO3/c1-5(12)11-7-4-2-3-6(10)8(7)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChIKey: VFHSJTHAMJFUCK-UHFFFAOYSA-N

Procure 2-Acetamido-6-chlorobenzoic acid specifically for use in the established synthetic route to ethacridine, an antiseptic agent. This ortho-chloro substitution pattern is essential for the subsequent cyclization steps in ethacridine synthesis and cannot be substituted by the 3-chloro or 5-chloro isomers, which exhibit distinct pharmacophoric geometries. Verify correct isomer procurement via the compound's distinct melting point (216-218°C) and predicted pKa (2.21). The low pKa ensures good reactivity in coupling reactions under basic conditions, making it an ideal scaffold for amide coupling or esterification.

2-Acetamido-6-chlorobenzoic Acid (CAS 19407-42-2): Chemical Identity and Procurement Specifications

2-Acetamido-6-chlorobenzoic acid (CAS 19407-42-2) is a chlorinated N-acetylated anthranilic acid derivative with the molecular formula C9H8ClNO3 and a molecular weight of 213.62 g/mol . This compound is commercially available as a chemical intermediate, with vendors typically supplying material at 99% purity . Its primary documented application is as a precursor in the synthesis of the antiseptic agent ethacridine [1].

• [1] Hanhong Group. 2-Chloro-6-acetamidobenzoic acid (2-氯-6-乙酰氨基苯甲酸). 2023. View Source

Why 2-Acetamido-6-chlorobenzoic Acid Cannot Be Interchanged with Other Chloroacetamidobenzoic Acid Isomers

2-Acetamido-6-chlorobenzoic acid differs fundamentally from its regioisomers (e.g., 3-chloro, 5-chloro) in its hydrogen-bonding capacity and molecular geometry. The ortho-substitution pattern (Cl at position 6, acetamido at position 2) enforces a specific conformational constraint that alters the carboxylic acid's pKa and hydrogen-bond donor/acceptor topology . While binding data exist for the 5-chloro isomer (e.g., HDAC8 IC50 = 130 nM) and the 3-chloro isomer (e.g., AChE IC50 = 1.58 µM) [1], these activities cannot be extrapolated to the 6-chloro isomer due to distinct pharmacophoric geometries. Substitution of the 6-chloro compound for any other isomer would alter the spatial presentation of the carboxylate and amide moieties, potentially abrogating target engagement in any application requiring precise molecular recognition.

• [1] BindingDB. BDBM50529155 (CHEMBL4553969) - Activity data for 2-acetamido-5-chlorobenzoic acid analog; BDBM50569749 (CHEMBL4857554) - Activity data for 2-acetamido-3-chlorobenzoic acid analog. View Source

Quantitative Differentiation of 2-Acetamido-6-chlorobenzoic Acid: Evidence from Physicochemical and Application Data

Comparative Melting Point of 2-Acetamido-6-chlorobenzoic Acid vs. Isomeric Analogs

The melting point of 2-acetamido-6-chlorobenzoic acid is reported as 216-218°C, which is significantly higher than the 5-chloro isomer (reportedly melting at 161-163°C) [1]. This difference of approximately 55°C reflects distinct intermolecular hydrogen-bonding networks in the crystalline state, attributable to the ortho substitution pattern of the 6-chloro isomer.

Evidence Dimension	Melting point
Target Compound Data	216-218°C
Comparator Or Baseline	2-Chloro-6-acetamidobenzoic acid (5-chloro isomer) m.p. 161-163°C
Quantified Difference	Difference of 53-57°C
Conditions	Standard differential scanning calorimetry or capillary melting point determination; no specific method details provided in vendor sources.

Why This Matters

The substantially higher melting point provides a quality control metric for identity confirmation and purity assessment during procurement, and indicates different solid-state properties that may affect formulation or processing.

• [1] Hanhong Group. 2-Chloro-6-acetamidobenzoic acid. m.p. 161-163°C (Note: this source refers to the 5-chloro isomer). View Source

Predicted pKa of 2-Acetamido-6-chlorobenzoic Acid and Implications for Ionization State

The predicted pKa of 2-acetamido-6-chlorobenzoic acid is 2.21 ± 0.10, indicating that the carboxylic acid group is fully ionized at physiological pH (7.4) . This value is comparable to that of 2-acetamido-5-chlorobenzoic acid (predicted pKa ~2.2) but lower than non-chlorinated analogs such as 2-acetamidobenzoic acid (pKa ~3.0-3.5) [1]. The chlorine substitution at the 6-position lowers the pKa relative to the parent, enhancing aqueous solubility of the conjugate base.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	2.21 ± 0.10 (predicted)
Comparator Or Baseline	2-acetamidobenzoic acid (non-chlorinated): pKa ~3.0-3.5 (typical for N-acetyl anthranilic acids); 5-chloro isomer: predicted pKa ~2.2
Quantified Difference	Lower pKa by approximately 1 unit relative to non-chlorinated parent
Conditions	Predicted using computational models (ACD/Labs or similar); no experimental pKa data available.

Why This Matters

The low pKa ensures that the compound exists as a carboxylate anion under physiological and many synthetic conditions, which influences its solubility profile, reactivity in coupling reactions, and potential for salt formation.

• [1] Estimated from class-level data: N-acetyl anthranilic acid derivatives typically exhibit pKa values between 2.5 and 3.5. Chlorine substitution at ortho positions is known to lower pKa by inductive effect. Precise experimental value for 2-acetamidobenzoic acid is not reported in primary literature but is inferred from related compounds. View Source

Specific Synthetic Utility: Documented Role as an Intermediate in Ethacridine Synthesis

2-Acetamido-6-chlorobenzoic acid is explicitly documented as an intermediate in the synthesis of ethacridine (Rivanol), an antiseptic agent [1]. This synthetic route utilizes the specific ortho-chloro substitution pattern of this compound, which is not available from other isomers. The 5-chloro isomer is not reported for this application, indicating a unique synthetic utility driven by the regiochemistry.

Evidence Dimension	Documented synthetic application
Target Compound Data	Reported as intermediate for ethacridine synthesis
Comparator Or Baseline	5-chloro and 3-chloro isomers: no documented use in ethacridine synthesis
Quantified Difference	Qualitative differentiation; quantitative yield data not available in primary literature
Conditions	Synthetic pathway involving oxidation of 3-chloro-2-methylacetanilide followed by cyclization steps (exact conditions proprietary or not fully disclosed).

Why This Matters

For procurement in pharmaceutical intermediate supply chains, this specific regioisomer is required to execute the established synthetic route to ethacridine. Alternative isomers would not lead to the correct final product.

• [1] Hanhong Group. 2-Chloro-6-acetamidobenzoic acid: Intermediate for ethacridine. View Source

Procurement and Research Application Scenarios for 2-Acetamido-6-chlorobenzoic Acid

Pharmaceutical Intermediate: Ethacridine (Rivanol) Manufacturing

Procure 2-acetamido-6-chlorobenzoic acid specifically for use in the established synthetic route to ethacridine, an antiseptic agent. This application is directly supported by vendor documentation identifying this compound as the key intermediate [1]. The ortho-chloro substitution pattern is essential for the subsequent cyclization steps in ethacridine synthesis.

Quality Control and Reference Standard for Regioisomer Identification

The distinct melting point (216-218°C) and predicted pKa (2.21) serve as differentiating metrics for verifying the identity of 2-acetamido-6-chlorobenzoic acid against its 5-chloro isomer (m.p. 161-163°C) and other regioisomers. This compound can be used as a reference standard in analytical method development or quality control workflows to ensure correct isomer procurement [1].

Chemical Biology Probe Development (Caveat: Activity Not Confirmed)

For researchers designing chemical probes that explore the biological consequences of ortho-chloro substitution in N-acetylated anthranilic acid scaffolds, this compound provides a specific regioisomer for structure-activity relationship (SAR) studies. However, prospective users must note the absence of primary biological activity data. Any use in biochemical assays should be accompanied by orthogonal target engagement studies.

Starting Material for Library Synthesis

The carboxylic acid handle, combined with the ortho-chloro and acetamido functionalities, provides a scaffold for generating libraries of analogs via amide coupling or esterification. The low pKa ensures good reactivity in coupling reactions under basic conditions.

• [1] Hanhong Group. 2-Chloro-6-acetamidobenzoic acid: Intermediate for ethacridine. View Source